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Compound of Interest

Compound Name: 1,3-Diethylbenzene

Cat. No.: B091504

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
diethylbenzene, tailored for researchers, scientists, and professionals in drug development.
The information is presented to facilitate easy comparison and understanding of its
fundamental physicochemical characteristics.

Core Physical and Chemical Properties

1,3-Diethylbenzene is a colorless liquid with an aromatic odor.[1] It is an organic compound
with the chemical formula C10H14.[2][3] Structurally, it consists of a benzene ring substituted
with two ethyl groups at the meta positions. This compound is also known by its synonyms m-
diethylbenzene and meta-diethylbenzene.[3] It is important to note that 1,3-diethylbenzene is
flammable and can form explosive mixtures with air.[1]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of 1,3-diethylbenzene,
compiled from various sources for easy reference and comparison.
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Property Value Conditions
Molecular Weight 134.22 g/mol

Density 0.864 g/mL at 20 °C
0.8602 g/mL at 20 °C/4 °CJ[2]

Boiling Point 181.1°C [2]

182 °C [4]

181.7 °C at 760 mmHg[5][6]

Melting Point -83.9 °C [2]

-84 °C [41[71[8]

Refractive Index 1.4955 at 20 °C/D[1][2]

1.496 n20/D[9][10]

1.50

Solubility in Water 24 mg/L at 25 °C

Insoluble [1]

Vapor Pressure 1 mm Hg at.20.7 °C (for isomeric
mixture)[2]

1.13 mm Hg [11]

1.15 mmHg at 25°C[5][6]

1.20 mm Hg at 25 °C[12]

Viscosity 1.24 x 102 Pa-s at 189.26 K[1][2]

Flash Point 56 °C [2]

50.6 °C [5][6]

50 °C [4]18]

Autoignition Temperature

806 °F (430 °C)

(for diethylbenzene)[1][2]
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Experimental Protocols

The following sections detail generalized experimental methodologies for determining some of
the key physical properties listed above.

Determination of Density of a Liquid

The density of a liquid can be determined by measuring the mass of a known volume of the
substance.[13]

Apparatus:

o Graduated cylinder or pycnometer (density bottle)[13]

» Electronic balance[13]

Procedure:

e Measure the mass of a clean, dry graduated cylinder or pychometer.[14]

e Add a specific volume of 1,3-diethylbenzene to the graduated cylinder or fill the pycnometer
completely.

e Record the volume of the liquid. When using a graduated cylinder, read the volume from the
bottom of the meniscus.[14]

o Measure the total mass of the container with the liquid.
o Subtract the mass of the empty container to find the mass of the liquid.
» Calculate the density using the formula: Density = Mass / Volume.[13]

« For higher accuracy, the experiment should be repeated multiple times and the average
value taken.[13] The temperature of the liquid should be recorded as density is temperature-
dependent.

Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Apparatus:

Heating mantle or oil bath

Boiling flask

Condenser

Thermometer

Boiling chips

Procedure:

Place a volume of 1,3-diethylbenzene into the boiling flask and add a few boiling chips to
ensure smooth boiling.

e Set up a distillation apparatus with the flask, condenser, and a collection vessel.

 Insert a thermometer into the neck of the boiling flask, ensuring the bulb is just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

e Record the temperature at which the liquid boils and a steady stream of condensate is
observed in the condenser. This temperature is the boiling point.

e The atmospheric pressure should be recorded as the boiling point is dependent on pressure.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property of a substance.

Apparatus:
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o Abbe refractometer or a Michelson interferometer-based setup.[15]

Procedure (using an Abbe refractometer):

Ensure the prism of the refractometer is clean and dry.
o Apply a few drops of 1,3-diethylbenzene to the surface of the prism.
e Close the prism assembly.

e Look through the eyepiece and adjust the control knob to bring the dividing line between the
light and dark fields into the center of the crosshairs.

» Adjust the compensator to remove any color fringe and sharpen the dividing line.
o Read the refractive index value from the scale.

o The temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected. For instance, temperature
influences density, vapor pressure, and viscosity. The following diagram illustrates some of
these logical relationships.
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Interrelation of Physical Properties of 1,3-Diethylbenzene
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Caption: Logical flow of how fundamental parameters influence the physical properties of 1,3-
diethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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